Cas no 1000933-67-4 (2-(chloromethyl)-5,6-diphenylfuro2,3-dpyrimidin-4-amine)

2-(Chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine is a heterocyclic compound featuring a fused furopyrimidine core with chloromethyl and amine functional groups. Its unique structure, incorporating both phenyl substituents and reactive chloromethyl functionality, makes it a versatile intermediate in organic synthesis, particularly for constructing complex heterocyclic systems. The chloromethyl group offers a handle for further derivatization, enabling nucleophilic substitution reactions to introduce diverse moieties. The diphenyl substitution enhances steric and electronic properties, potentially influencing reactivity and binding affinity in medicinal chemistry applications. This compound is of interest in pharmaceutical research, where it may serve as a scaffold for developing biologically active molecules. Its well-defined structure ensures reproducibility in synthetic pathways.
2-(chloromethyl)-5,6-diphenylfuro2,3-dpyrimidin-4-amine structure
1000933-67-4 structure
Product Name:2-(chloromethyl)-5,6-diphenylfuro2,3-dpyrimidin-4-amine
CAS No:1000933-67-4
MF:C19H14ClN3O
MW:335.786962985992
MDL:MFCD09702314
CID:4558568
PubChem ID:25324015
Update Time:2025-11-01

2-(chloromethyl)-5,6-diphenylfuro2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine
    • 2-(chloromethyl)-5,6-diphenylfuro2,3-dpyrimidin-4-amine
    • F73203
    • CS-0244693
    • 1000933-67-4
    • EN300-28902
    • MDL: MFCD09702314
    • Inchi: 1S/C19H14ClN3O/c20-11-14-22-18(21)16-15(12-7-3-1-4-8-12)17(24-19(16)23-14)13-9-5-2-6-10-13/h1-10H,11H2,(H2,21,22,23)
    • InChI Key: FMEVTKZWXSFLTQ-UHFFFAOYSA-N
    • SMILES: ClCC1=NC(=C2C(=N1)OC(C1C=CC=CC=1)=C2C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 335.08254g/mol
  • Monoisotopic Mass: 335.08254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 335.8g/mol
  • XLogP3: 4.3
  • Topological Polar Surface Area: 64.9Ų

2-(chloromethyl)-5,6-diphenylfuro2,3-dpyrimidin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM456706-250mg
2-(chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine
1000933-67-4 95%+
250mg
$558 2023-03-06
Chemenu
CM456706-500mg
2-(chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine
1000933-67-4 95%+
500mg
$570 2023-03-06
Chemenu
CM456706-1g
2-(chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine
1000933-67-4 95%+
1g
$592 2023-03-06
Enamine
EN300-28902-0.05g
2-(chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine
1000933-67-4 95%
0.05g
$88.0 2023-09-06
Enamine
EN300-28902-0.1g
2-(chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine
1000933-67-4 95%
0.1g
$132.0 2023-09-06
Enamine
EN300-28902-0.25g
2-(chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine
1000933-67-4 95%
0.25g
$188.0 2023-09-06
Enamine
EN300-28902-0.5g
2-(chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine
1000933-67-4 95%
0.5g
$353.0 2023-09-06
Enamine
EN300-28902-1.0g
2-(chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine
1000933-67-4 95%
1.0g
$470.0 2023-02-14
Enamine
EN300-28902-2.5g
2-(chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine
1000933-67-4 95%
2.5g
$923.0 2023-09-06
Enamine
EN300-28902-5.0g
2-(chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine
1000933-67-4 95%
5.0g
$1364.0 2023-02-14

Additional information on 2-(chloromethyl)-5,6-diphenylfuro2,3-dpyrimidin-4-amine

Comprehensive Overview of 2-(chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine (CAS No. 1000933-67-4)

2-(chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine (CAS No. 1000933-67-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the furopyrimidine class, which is known for its diverse biological activities and applications in drug discovery. The presence of both chloromethyl and diphenyl groups in its structure enhances its reactivity and potential for derivatization, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 2-(chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine is C19H14ClN3O, with a molecular weight of approximately 335.79 g/mol. Its unique structure combines a furopyrimidine core with aromatic phenyl rings, which contributes to its stability and potential interactions with biological targets. Researchers are particularly interested in this compound due to its potential applications in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

One of the most frequently searched questions related to 2-(chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine is its role in cancer research. Recent studies have explored its potential as a scaffold for designing novel anticancer agents, given its ability to modulate key signaling pathways. Additionally, its chloromethyl group offers a reactive site for further chemical modifications, enabling the synthesis of derivatives with enhanced biological activity.

Another area of interest is the compound's potential in neurodegenerative disease research. The furopyrimidine moiety is known to interact with enzymes involved in neurodegenerative processes, making 2-(chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine a candidate for drug development in this field. Researchers are also investigating its use in anti-inflammatory and antiviral applications, aligning with current trends in pharmaceutical innovation.

From a synthetic chemistry perspective, the compound's diphenyl groups contribute to its lipophilicity, which can influence its pharmacokinetic properties. This characteristic is particularly relevant in the design of drugs with improved bioavailability. The chloromethyl group also provides a handle for conjugation with other molecules, facilitating the creation of targeted therapeutics.

Market trends indicate a growing demand for furopyrimidine-based compounds, driven by their versatility in drug discovery. 2-(chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine is no exception, with suppliers and researchers actively exploring its commercial potential. Its CAS No. 1000933-67-4 serves as a unique identifier in chemical databases, ensuring accurate tracking and procurement for research purposes.

In summary, 2-(chloromethyl)-5,6-diphenylfuro[2,3-d]pyrimidin-4-amine (CAS No. 1000933-67-4) is a promising compound with multifaceted applications in medicinal chemistry and materials science. Its unique structural features, including the chloromethyl and diphenyl groups, make it a valuable tool for researchers aiming to develop novel therapeutics. As interest in furopyrimidine derivatives continues to rise, this compound is poised to play a pivotal role in advancing scientific discoveries.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd